Cas no 953739-99-6 (1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine)

1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine is a specialized organic compound featuring a pyridine core substituted with a methanamine group and an acetylpiperazine moiety. Its structural complexity makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The acetylpiperazine group enhances solubility and bioavailability, while the pyridine scaffold offers stability and reactivity for further functionalization. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capacity. High-purity grades ensure reproducibility in synthetic applications, making it a reliable choice for drug discovery and development.
1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine structure
953739-99-6 structure
Product Name:1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine
CAS No:953739-99-6
MF:C12H18N4O
MW:234.297522068024
MDL:MFCD09731920
CID:4784031
Update Time:2025-06-15

1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine
    • 1-(4-[3-(Aminomethyl)pyridin-2-yl]piperazin-1-yl)ethan-1-one
    • 1-{4-[3-(aminomethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one
    • 1-[4-[3-(aminomethyl)pyridin-2-yl]piperazin-1-yl]ethanone
    • MDL: MFCD09731920
    • Inchi: 1S/C12H18N4O/c1-10(17)15-5-7-16(8-6-15)12-11(9-13)3-2-4-14-12/h2-4H,5-9,13H2,1H3
    • InChI Key: DJBLIXKONMTCII-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN(C2C(=CC=CN=2)CN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • XLogP3: -0.6
  • Topological Polar Surface Area: 62.5

1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine Pricemore >>

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Additional information on 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine

1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine (CAS No. 953739-99-6): An Overview

1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine (CAS No. 953739-99-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACPY-Pyridine, is characterized by its unique structural features, which include a pyridine ring and an acetylpiperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine is defined by the presence of a pyridine ring substituted with a methylene group, which is further attached to an acetylpiperazine moiety. This configuration imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological evaluation and potential therapeutic use.

Recent studies have explored the pharmacological properties of 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine. One notable area of research is its interaction with neurotransmitter systems, particularly its effects on serotonin and dopamine receptors. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to serotonin receptors, suggesting its potential as a lead compound for the development of novel antidepressants and anxiolytics.

In addition to its receptor-binding properties, 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine has been investigated for its neuroprotective effects. A study conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the potential of 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine as a neuroprotective agent.

The synthesis of 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine involves several well-defined steps, including the formation of the acetylpiperazine moiety and its subsequent coupling with the pyridine ring. The synthetic route is optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings. The ease of synthesis and scalability are important considerations for the development of this compound into a viable drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are promising and warrant further investigation in larger clinical trials to assess its therapeutic potential.

The pharmacokinetic profile of 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

In conclusion, 1-[2-(4-Acetylpiperazin-1-yl)pyridin-3-yl]methanamine (CAS No. 953739-99-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for various neurological disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.

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